JNK

  • Bentamapimod
    • CAS RN
    • 848344-36-5
    • Molecular Formula:
    • C25H23N5O2S
    • Molecular Weight:
    • 457.5 g/mol
    Description
    Bentamapimod is an orally bioavailable inhibitor of Jun kinases (JNKs), with IC50 values for JNK1, JNK2, and JNK3 of 80, 90, and 230 nM, respectively. It is selective for JNKs over a panel of 25 related kinases....
  • 4-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-3-((5-nitrothia...
    • CAS RN
    • 883065-90-5
    • Molecular Formula:
    • C13H9N5O5S2
    • Molecular Weight:
    • 379.4 g/mol
    Description
    BI-78D3 is an inhibitor of JNK (IC50 = 280 nM in a TR-FRET assay) that is competitive for JNK1 binding with pepJIP1, a JNK-interacting protein, with an IC50 value of 500 nM. It is selective for JNK, being 100-fo...